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Compound of Interest

Compound Name: 4-Ethylnonan-2-one

Cat. No.: B15434289

Application Notes and Protocols for 4-
Ethylnonan-2-one

Disclaimer: Specific safety and handling data for 4-Ethylnonan-2-one is not readily available in
public databases. The following protocols and application notes are based on general best
practices for handling aliphatic ketones and information available for structurally similar
compounds. Researchers should always conduct a thorough risk assessment before handling
any new chemical and consult with their institution's safety officer.

Chemical and Physical Properties

Due to the lack of specific experimental data for 4-Ethylnonan-2-one, the following table
presents estimated properties based on its chemical structure and data from similar long-chain
ketones.
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Property

Estimated
Valuel/Information

Sourcel/Basis

Molecular Formula C11H220 Chemical Structure
Molecular Weight 170.30 g/mol Chemical Structure
o General property of aliphatic
Appearance Colorless to pale yellow liquid
ketones
od Characteristic, possibly fruity General property of aliphatic
or
or sharp ketones
- _ _ Trend for similar molecular
Boiling Point Estimated > 200 °C ]
weight ketones
Melting Point Data not available -
] ) Higher than shorter-chain
Flash Point Estimated > 80 °C
ketones
- Sparingly soluble in water; General property of long-chain
Solubility

soluble in organic solvents

ketones

Safety and Handling Protocols
Personal Protective Equipment (PPE)

All personnel handling 4-Ethylnonan-2-one must wear appropriate PPE to minimize exposure.
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PPE Specification Rationale

Safety glasses with side

Eye Protection shields or chemical splash Protects eyes from splashes.
goggles.
] o Provides a barrier against skin
Hand Protection Nitrile or neoprene gloves.
contact.
] Protects skin and clothing from
Body Protection Laboratory coat.

spills.

) ) Use in a well-ventilated area or o ) ]
Respiratory Protection ) Minimizes inhalation of vapors.
a chemical fume hood.

Handling Procedures

o Work Area: All handling of 4-Ethylnonan-2-one should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

o Dispensing: When transferring or dispensing the chemical, use appropriate tools such as
pipettes with compatible tips or graduated cylinders. Avoid pouring directly from large
containers to minimize the risk of splashing.

e Heating: If heating is required, use a controlled heating source such as a heating mantle or a
water bath. Avoid open flames.

o Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate
the area and follow institutional emergency procedures.

Storage Protocols

Proper storage of 4-Ethylnonan-2-one is crucial for maintaining its stability and ensuring

laboratory safety.
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Parameter Storage Condition Rationale

Prevents degradation and

Temperature Store in a cool, dry place. o
reduces vaporization.

Tightly sealed, chemically
Prevents leakage and

Container resistant container (e.g., amber o
contamination.

glass bottle).

Store away from strong _ ,

o o Avoids potentially hazardous
Incompatibilities oxidizing agents, strong bases, ] )
] chemical reactions.
and strong reducing agents.

Ventilation Store in a well-ventilated area. Prevents the buildup of vapors.

Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for handling and storing 4-Ethylnonan-

2-one.
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General workflow for handling 4-Ethylnonan-2-one.
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Protocol for the safe storage of 4-Ethylnonan-2-one.

« To cite this document: BenchChem. ["protocols for handling and storage of 4-Ethylnonan-2-
one"]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15434289#protocols-for-handling-and-storage-of-4-
ethylnonan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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